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Compound of Interest

Compound Name: L-kynurenine

Cat. No.: B1674912 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

L-kynurenine (Kyn) is a key metabolite in the tryptophan (Trp) metabolic pathway, known as

the kynurenine pathway. This pathway is responsible for over 95% of tryptophan catabolism

and leads to the production of several bioactive molecules, including kynurenic acid, quinolinic

acid, and nicotinamide adenine dinucleotide (NAD+).[1][2][3] Dysregulation of the kynurenine

pathway has been implicated in a variety of pathological conditions, including

neurodegenerative diseases, psychiatric disorders, and inflammatory conditions.[1][4][5]

Therefore, the accurate quantification of L-kynurenine in plasma is crucial for understanding

disease pathogenesis and for the development of novel therapeutic interventions. This

application note provides a detailed protocol for the quantification of L-kynurenine in human

plasma using High-Performance Liquid Chromatography with Ultraviolet (HPLC-UV) detection.

Tryptophan-Kynurenine Metabolic Pathway
The catabolism of tryptophan through the kynurenine pathway is initiated by the enzymes

indoleamine 2,3-dioxygenase (IDO) and tryptophan 2,3-dioxygenase (TDO).[5] The ratio of

kynurenine to tryptophan (Kyn/Trp) is often used as an indicator of IDO activity, which is a key

immunomodulatory enzyme.[6]
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Tryptophan L-KynurenineIDO/TDO

Kynurenic AcidKAT

3-Hydroxykynurenine
KMO

Quinolinic Acid NAD+

Plasma Sample Preparation

50 µL Plasma Sample

Add 50 µL of 5% Perchloric Acid

Vortex for 30 seconds

Incubate at Room Temperature for 15 min

Centrifuge at 12,000 x g for 5 min

Collect 20 µL of Supernatant

Inject into HPLC system
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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